Cas no 576081-98-6 (2-(4-methoxy-phenyl)-imidazo[1,2-a]pyridine)

2-(4-methoxy-phenyl)-imidazo[1,2-a]pyridine structure
576081-98-6 structure
Product Name:2-(4-methoxy-phenyl)-imidazo[1,2-a]pyridine
CAS No:576081-98-6
MF:C14H12N2O
MW:224.257883071899
CID:947301
PubChem ID:694963
Update Time:2025-04-19

2-(4-methoxy-phenyl)-imidazo[1,2-a]pyridine Chemical and Physical Properties

Names and Identifiers

    • 2-(4-methoxy-phenyl)-imidazo[1,2-a]pyridine
    • BBL020189
    • SY354035
    • CHEMBL1594316
    • 2-(4-methoxyphenyl)imidazo[1,2-a]pyridine
    • HMS2769J13
    • BDBM50444540
    • CCG-17505
    • SMR000282529
    • SR-01000448503-1
    • SCHEMBL9293443
    • 2-(4-METHOXY-PHENYL)IMIDAZO[1,2-A]PYRIDINE
    • Oprea1_532298
    • 31562-99-9
    • Oprea1_383328
    • CS-0312767
    • AE-848/36049002
    • MLS000712762
    • 4P-071
    • DB-098161
    • 576081-98-6
    • OADMBJNEWPMECL-UHFFFAOYSA-N
    • NCGC00245504-01
    • F0913-0558
    • MFCD00478756
    • HMS1610N18
    • SR-01000448503
    • AKOS000547556
    • STK827935
    • Inchi: 1S/C14H12N2O/c1-17-12-7-5-11(6-8-12)13-10-16-9-3-2-4-14(16)15-13/h2-10H,1H3
    • InChI Key: OADMBJNEWPMECL-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(=CC=1)C1=CN2C=CC=CC2=N1

Computed Properties

  • Exact Mass: 224.094963011g/mol
  • Monoisotopic Mass: 224.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 26.5Ų
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